3-[[(3-Methoxyphenyl)-oxomethyl]amino]-2-benzofurancarboxylic acid ethyl ester

• IUPAC Name: ethyl 3-[(3-methoxybenzoyl)amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H17NO5/c1-3-24-19(22)17-16(14-9-4-5-10-15(14)25-17)20-18(21)12-7-6-8-13(11-12)23-2/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key: XEFIJHMTCVALFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

This compound is a chemical entity that has been manually annotated by a third party. It is offered as a qualified product for CAS No. 477499-69-7.

Molecular Structure Analysis

The structure of this compound has been established by spectroscopic analysis including UV-Vis, FT-IR, HRMS, 1D, and 2D NMR. For more detailed information, please refer to the original source.

Scientific Research Applications

Synthesis of α-Amino Acids

The addition of water-resistant carbon radicals to glyoxylic oxime ether provides a new method for the one-pot synthesis of α-amino acids via carbon–carbon bond formation. This approach, demonstrated by Miyabe et al. (2000) in "Tetrahedron," highlights a stannyl radical-mediated reaction for producing protected α-amino acids, showcasing a foundational method relevant to the synthesis of complex organic molecules, including those structurally similar to the compound (H. Miyabe, Masafumi Ueda, Naoko Yoshioka, K. Yamakawa, T. Naito, 2000).

Cyclic Hydroxamic Acids and Lactams Synthesis

Research by Hartenstein and Sicker (1993) in the "Journal Fur Praktische Chemie-chemiker-zeitung" discusses the synthesis of cyclic hydroxamic acids and lactams with a 2,3‐dioxo‐1,4‐benzoxazine skeleton. This process involves catalytic hydrogenations leading to reductive cyclization, highlighting methods for creating cyclic structures that could be applied to the synthesis and functionalization of benzofurancarboxylic acid derivatives (H. Hartenstein, D. Sicker, 1993).

Functionalization of Porphyrins

Halime et al. (2010) describe the functionalization of porphyrins towards the synthesis of bifunctional chelates for bismuth coordination in the "Journal of Porphyrins and Phthalocyanines." This study showcases the versatility of functional group manipulation in complex organic molecules, providing insights into how similar strategies could be applied to the compound of interest for creating bifunctional or multifunctional derivatives (Zakaria Halime, S. Balieu, B. Najjari, M. Lachkar, T. Roisnel, B. Boitrel, 2010).

Methoxycarbonylation of Alkynes

Magro et al. (2010) in "Chemical Science" explore the methoxycarbonylation of alkynes catalysed by palladium complexes, leading to the selective formation of unsaturated esters or cascade reactions to α,ω-diesters. This research provides a pathway for the introduction of ester functionalities into alkyne substrates, potentially applicable for modifying benzofurancarboxylic acid esters to enhance their reactivity or introduce new functional groups (A. A. N. Magro, Lynzi M. Robb, P. Pogorzelec, A. Slawin, G. Eastham, D. Cole-Hamilton, 2010).